Cas no 1022722-45-7 (N-(4-((4-Bromo-2-methyl-5-oxo-1-phenyl-3-pyrazolin-3-YL)methoxy)phenyl)ethanamide)

• Product Name: N-(4-((4-Bromo-2-methyl-5-oxo-1-phenyl-3-pyrazolin-3-YL)methoxy)phenyl)ethanamide
• CAS No: 1022722-45-7
• MF: C₁₉H₁₈BrN₃O₃
• MW: 416.268523693085
• CID: 5012155
• Update Time: 2023-08-25

N-(4-((4-Bromo-2-methyl-5-oxo-1-phenyl-3-pyrazolin-3-YL)methoxy)phenyl)ethanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-((4-BROMO-2-METHYL-5-OXO-1-PHENYL-3-PYRAZOLIN-3-YL)METHOXY)PHENYL)ETHANAMIDE
• N-{4-[(4-bromo-2-methyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-3-yl)methoxy]phenyl}acetamide
• N-(4-((4-Bromo-2-methyl-5-oxo-1-phenyl-3-pyrazolin-3-YL)methoxy)phenyl)ethanamide

• Inchi： 1S/C19H18BrN3O3/c1-13(24)21-14-8-10-16(11-9-14)26-12-17-18(20)19(25)23(22(17)2)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key： PUFSFQHEGIVTTN-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2C=CC=CC=2)N(C)C=1COC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 566
• XLogP3: 3.2
• Topological Polar Surface Area: 61.9